Cas no 2679938-41-9 (rac-(2R,4S)-6,6-dimethyl-4-(2,2,2-trifluoroacetamido)oxane-2-carboxylic acid)

• Product Name: rac-(2R,4S)-6,6-dimethyl-4-(2,2,2-trifluoroacetamido)oxane-2-carboxylic acid
• CAS No: 2679938-41-9
• MF: C₁₀H₁₄F₃NO₄
• MW: 269.217673778534
• CID: 5631306
• PubChem ID: 165912099
• Update Time: 2025-06-11

rac-(2R,4S)-6,6-dimethyl-4-(2,2,2-trifluoroacetamido)oxane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28282990
• 2679938-41-9
• rac-(2R,4S)-6,6-dimethyl-4-(2,2,2-trifluoroacetamido)oxane-2-carboxylic acid

• Inchi： 1S/C10H14F3NO4/c1-9(2)4-5(3-6(18-9)7(15)16)14-8(17)10(11,12)13/h5-6H,3-4H2,1-2H3,(H,14,17)(H,15,16)/t5-,6+/m1/s1
• InChI Key： DEIPMSBHIYIWHP-RITPCOANSA-N
• SMILES： FC(C(N[C@@H]1C[C@@H](C(=O)O)OC(C)(C)C1)=O)(F)F

Computed Properties

• Exact Mass: 269.08749241g/mol
• Monoisotopic Mass: 269.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(2R,4S)-6,6-dimethyl-4-(2,2,2-trifluoroacetamido)oxane-2-carboxylic acid

Professional Introduction to Rac-(2R,4S)-6,6-dimethyl-4-(2,2,2-trifluoroacetamido)oxane-2-carboxylic Acid (CAS No. 2679938-41-9)

Rac-(2R,4S)-6,6-dimethyl-4-(2,2,2-trifluoroacetamido)oxane-2-carboxylic acid, identified by its CAS number 2679938-41-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its oxane ring structure, which is a six-membered heterocyclic ring containing one oxygen atom. The presence of chiral centers at the 2R and 4S positions makes this molecule a racemic mixture, offering unique stereochemical properties that are crucial for its potential applications in drug development.

The chemical structure of Rac-(2R,4S)-6,6-dimethyl-4-(2,2,2-trifluoroacetamido)oxane-2-carboxylic acid features a carboxylic acid group at the 2-position of the oxane ring, which is further substituted with a methyl group at both the 6 positions. The amide functionality at the 4-position is derived from 2,2,2-trifluoroacetic acid, providing the molecule with enhanced metabolic stability and bioavailability. These structural features make it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands that can be used in asymmetric synthesis. The stereochemistry of Rac-(2R,4S)-6,6-dimethyl-4-(2,2,2-trifluoroacetamido)oxane-2-carboxylic acid makes it a potential candidate for such applications. Researchers have been exploring its utility in catalytic processes where precise control over stereochemistry is essential for achieving high enantioselectivity in the synthesis of biologically active compounds.

The amide group in this compound not only contributes to its structural complexity but also offers functional versatility. This feature has been exploited in various synthetic strategies where the amide bond serves as a handle for further derivatization. For instance, the carboxylic acid and amide functionalities can be used to introduce other pharmacophores or to link this compound to larger biomolecules through peptide coupling reactions. Such modifications are crucial for tailoring the pharmacological properties of drug candidates.

The trifluoromethyl group attached to the amide nitrogen in Rac-(2R,4S)-6,6-dimethyl-4-(2,2,2-trifluoroacetamido)oxane-2-carboxylic acid is another key feature that enhances its potential as a pharmaceutical intermediate. Trifluoromethyl groups are widely recognized for their ability to improve metabolic stability and binding affinity to biological targets. This makes this compound particularly interesting for the development of drugs that require prolonged half-life and enhanced efficacy.

Recent studies have also highlighted the importance of oxane-based scaffolds in drug design. The oxane ring provides a stable yet flexible framework that can accommodate various functional groups while maintaining biological activity. The chiral center at the 4-position of this compound allows for the exploration of enantiomer-specific interactions with biological targets, which is a critical consideration in modern drug discovery.

The synthesis of Rac-(2R,4S)-6,6-dimethyl-4-(2,2,2-trifluoroacetamido)oxane-2-carboxylic acid presents several challenges due to its complex stereochemistry and multiple functional groups. However, advances in synthetic methodologies have made it possible to access such molecules with high precision and yield. Techniques such as asymmetric hydrogenation and enzymatic resolution have been particularly useful in constructing chiral centers with high enantiomeric purity.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool in materials science and agrochemicals. For instance, derivatives of this compound could be explored as novel catalysts or as building blocks for advanced materials with specific properties.

In conclusion, Rac-(2R,4S)-6,6-dimethyl-4-(2,2,2-trifluoroacetamido)oxane-2-carboxylic acid (CAS No. 2679938-41-9) is a multifaceted compound with significant potential in various fields of chemistry and biomedicine. Its chiral architecture and functional versatility make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of drug discovery and material science.